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Introduction

Orexins, also known as hypocretins, are neuropeptides crucial for regulating various
physiological processes, most notably wakefulness, feeding behavior, and energy
homeostasis.[1][2] The orexin system consists of two peptides, Orexin A (OX-A) and Orexin B
(OX-B), which are cleaved from a common precursor protein, prepro-orexin.[3] These peptides
exert their effects by binding to two G protein-coupled receptors (GPCRSs): Orexin Receptor 1
(OX1R) and Orexin Receptor 2 (OX2R).[1][2][3] While Orexin A binds to both receptors with
high affinity, Orexin B is selective for OX2R.[3][4] The loss of orexin-producing neurons leads
to the sleep disorder narcolepsy in both humans and animal models.[4][5]

The development of knockout mouse models has been instrumental in elucidating the
physiological roles of the orexin system. Specifically, an Orexin B knockout mouse model, or
more commonly, an OX2R knockout model (as Orexin B primarily signals through this
receptor), provides a powerful tool to dissect the specific functions of the Orexin B/OX2R

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15747076#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10030760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6031739/
https://www.benchchem.com/product/b15747076/docs?utm_src=pdf-body#application-notes-and-protocols-creating-and-characterizing-an-orexin-b-knockout-mouse-model
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2022.812359/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10030760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6031739/
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2022.812359/full
https://www.benchchem.com/product/b15747076/docs?utm_src=pdf-body#application-notes-and-protocols-creating-and-characterizing-an-orexin-b-knockout-mouse-model
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2022.812359/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3058259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3058259/
https://www.researchgate.net/publication/295465457_Metabolic_characterization_of_orexin_knockout_mice
https://www.benchchem.com/product/b15747076/docs?utm_src=pdf-body#application-notes-and-protocols-creating-and-characterizing-an-orexin-b-knockout-mouse-model
https://www.benchchem.com/product/b15747076/docs?utm_src=pdf-body#application-notes-and-protocols-creating-and-characterizing-an-orexin-b-knockout-mouse-model
https://www.benchchem.com/product/b15747076/docs?utm_src=pdf-body#application-notes-and-protocols-creating-and-characterizing-an-orexin-b-knockout-mouse-model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15747076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

signaling pathway.[6][7] These models are invaluable for studying sleep disorders, metabolic
syndromes, and for the preclinical evaluation of therapeutic agents targeting the orexin system.

These application notes provide detailed protocols for the generation of an Orexin B (or OX2R)
knockout mouse model using CRISPR/Cas9 technology, methods for its validation, and a
summary of the expected phenotypic characteristics.

Orexin B Signaling Pathway

Orexin B binds predominantly to the Orexin 2 Receptor (OX2R), a G protein-coupled receptor.
[3] Activation of OX2R can initiate signaling through multiple G proteins, primarily Gg and Gi/o,
depending on the cell type.[2][4] The downstream effects include the modulation of ion
channels, activation of phospholipases, and regulation of protein kinases, ultimately leading to
neuronal excitation.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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